4-(5-phenyl-1H-imidazol-2-yl)piperidine hydrochloride
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Imidazole has become an important synthon in the development of new drugs .
Synthesis Analysis
Imidazole compounds can be synthesized using a variety of methods . For example, one method involves the cyclization of amido-nitriles . The reaction conditions are mild enough for the inclusion of a variety of functional groups including, arylhalides as well as aromatic and saturated heterocycles .Molecular Structure Analysis
Imidazole is a five-membered heterocyclic compound. It contains three carbon atoms, two nitrogen atoms, and four hydrogen atoms . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole compounds can undergo a variety of chemical reactions . For example, they can be used in the synthesis of disubstituted imidazoles . This reaction is reported to proceed via nickel-catalysed addition to nitrile, which followed by proto-demetallation, tautomerization and dehydrative cyclization .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties .Mechanism of Action
The mechanism of action of imidazole compounds is not fully understood, but several studies have suggested that they work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(5-phenyl-1H-imidazol-2-yl)piperidine hydrochloride involves the reaction of 5-phenyl-1H-imidazole-2-carboxaldehyde with piperidine in the presence of a reducing agent to form 4-(5-phenyl-1H-imidazol-2-yl)piperidine. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-phenyl-1H-imidazole-2-carboxaldehyde", "piperidine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-phenyl-1H-imidazole-2-carboxaldehyde is reacted with piperidine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form 4-(5-phenyl-1H-imidazol-2-yl)piperidine.", "Step 2: The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt, 4-(5-phenyl-1H-imidazol-2-yl)piperidine hydrochloride." ] } | |
CAS RN |
1082950-16-0 |
Product Name |
4-(5-phenyl-1H-imidazol-2-yl)piperidine hydrochloride |
Molecular Formula |
C14H18ClN3 |
Molecular Weight |
263.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
